Cas no 92789-16-7 (5-(diethylaminomethyl)-3-[(5-nitrofuran-2-yl)methylideneamino]-1,3-oxazolidin-2-one)

• Product Name: 5-(diethylaminomethyl)-3-[(5-nitrofuran-2-yl)methylideneamino]-1,3-oxazolidin-2-one
• CAS No: 92789-16-7
• MF: C₁₃H₁₈N₄O₅
• MW: 310.305822849274
• CID: 1975434
• PubChem ID: 9568175
• Update Time: 2025-04-21

5-(diethylaminomethyl)-3-[(5-nitrofuran-2-yl)methylideneamino]-1,3-oxazolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 5-(diethylaminomethyl)-3-[(5-nitrofuran-2-yl)methylideneamino]-1,3-oxazolidin-2-one
• 5-Diaethylamino-pentan-2,3-dion-3-((E)-oxim)
• 5-diethylamino-pentane-2,3-dione-3-((E)-oxime )
• 2,3-Pentanedione, 5-(diethylamino)-, 3-oxime
• 5-Diaethylamino-3-((E)-hydroxyimino)-pentan-2-on
• 5-Diaethylaminomethyl-3-(5-nitro-furfurylidenamino)-oxazolidin-2-on
• 5-diethylaminomethyl-3-(5-nitro-furfurylidenamino)-oxazolidin-2-one
• CTK2D9840
• NSC-53272
• 92789-16-7
• NSC53272
• 5-((Diethylamino)methyl)-3-(((5-nitrofuran-2-yl)methylene)amino)oxazolidin-2-one
• MLS002667575

• Inchi： 1S/C13H18N4O5/c1-3-15(4-2)8-11-9-16(13(18)22-11)14-7-10-5-6-12(21-10)17(19)20/h5-7,11H,3-4,8-9H2,1-2H3/b14-7+
• InChI Key： HJORXTHPGVRDBO-VGOFMYFVSA-N
• SMILES： O1C(N(CC1CN(CC)CC)/N=C/C1=CC=C([N+](=O)[O-])O1)=O

Computed Properties

• Exact Mass: 310.128
• Monoisotopic Mass: 310.128
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 435
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 0.8
• Topological Polar Surface Area: 104Ų

Experimental Properties

• Density: 1.37
• Boiling Point: 413.2°C at 760 mmHg
• Flash Point: 203.7°C
• Refractive Index: 1.602